Cas no 23068-36-2 (N-(2,3-Dichlorophenyl)acetamide)

• Product Name: N-(2,3-Dichlorophenyl)acetamide
• CAS No: 23068-36-2
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• MDL: MFCD01195285
• CID: 285856
• PubChem ID: 247148
• Update Time: 2025-06-29

N-(2,3-Dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,3-dichlorophenyl)-
• N-(2,3-dichlorophenyl)-acetamide
• 2,3-dichloroacetanilide
• 2.3-Dichlor-acetanilid
• N-methylcarbonyl 2,3-dichloroaniline
• MFCD01195285
• NSC-61103
• NP-0040
• SB78039
• N-(2,3-dichlorophenyl)acetamide
• Acetamide, N-(2,3-dichlorophenyl)-
• DTXSID90879328
• URQALMDQINOOPO-UHFFFAOYSA-N
• 23068-36-2
• NSC61103
• AKOS003484560
• FT-0732244
• AN-652/10715046
• AB6992
• SCHEMBL3612815
• N-(2,3-Dichlorophenyl)acetamide

• MDL： MFCD01195285
• Inchi： 1S/C8H7Cl2NO/c1-5(12)11-7-4-2-3-6(9)8(7)10/h2-4H,1H3,(H,11,12)
• InChI Key： URQALMDQINOOPO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(C)=O)Cl

Computed Properties

• Exact Mass: 202.99000
• Monoisotopic Mass: 202.990469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.393
• Boiling Point: 351.7°C at 760 mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.603
• PSA: 29.10000
• LogP: 3.02480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2,3-Dichlorophenyl)acetamide

N-(2,3-Dichlorophenyl)acetamide: A Comprehensive Overview

N-(2,3-Dichlorophenyl)acetamide (CAS No. 23068-36-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of an acetamide group attached to a dichlorophenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make N-(2,3-Dichlorophenyl)acetamide a valuable compound for various applications.

The chemical formula of N-(2,3-Dichlorophenyl)acetamide is C₉H₇Cl₂NO, and its molecular weight is approximately 214.06 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and acetone. These physical properties make it easy to handle and process in laboratory settings.

In recent years, N-(2,3-Dichlorophenyl)acetamide has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules. The dichlorophenyl group provides a versatile platform for further functionalization, allowing chemists to introduce additional substituents that can modulate the compound's biological activity.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of N-(2,3-Dichlorophenyl)acetamide as a precursor in the synthesis of novel antifungal agents. The researchers demonstrated that by modifying the acetamide group and introducing various substituents on the phenyl ring, they could significantly enhance the antifungal activity against a range of fungal pathogens. This finding opens up new avenues for developing more effective treatments for fungal infections.

Beyond its use in drug discovery, N-(2,3-Dichlorophenyl)acetamide has also shown promise in materials science. A recent study published in Advanced Materials explored the use of this compound as a dopant in organic semiconductors. The researchers found that incorporating N-(2,3-Dichlorophenyl)acetamide into polymer-based semiconductors improved their electrical conductivity and stability, making them suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs).

The environmental impact of chemicals is an increasingly important consideration in their development and application. A study published in Environmental Science & Technology in 2020 investigated the biodegradability and ecotoxicity of N-(2,3-Dichlorophenyl)acetamide. The results indicated that while the compound is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing the environmental safety of products containing this compound.

In conclusion, N-(2,3-Dichlorophenyl)acetamide (CAS No. 23068-36-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure makes it a valuable building block in drug discovery and materials science. Ongoing research continues to uncover new possibilities for its use, contributing to advancements in various scientific fields. As with any chemical compound, it is essential to handle N-(2,3-Dichlorophenyl)acetamide with care and adhere to appropriate safety guidelines.